BENGHE Foundational & Exploratory
Check Availability & Pricing

Orotaldehyde molecular weight, formula, and
elemental analysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Orotaldehyde

Cat. No.: B3021436

Orotaldehyde: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties of
orotaldehyde, a key heterocyclic aldehyde. It includes its molecular weight, chemical formula,
and elemental analysis, alongside detailed experimental protocols for their determination.

Core Data

The fundamental physicochemical properties of orotaldehyde are summarized below.
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Property Value
Molecular Formula CsHaN20s3
Molecular Weight 140.1 g/mol [1]

Elemental Analysis

Carbon (C) 42.86%
Hydrogen (H) 2.88%

Nitrogen (N) 19.99%
Oxygen (O) 34.26%

Experimental Protocols

The determination of the molecular formula, weight, and elemental composition of a compound
like orotaldehyde relies on precise analytical techniques. Below are detailed methodologies for
two key experiments.

Elemental Analysis via Combustion Analysis

Objective: To determine the percentage composition of Carbon, Hydrogen, and Nitrogen in
orotaldehyde.

Principle: Combustion analysis involves the complete combustion of a small, precisely weighed
sample in a stream of pure oxygen at high temperatures (typically 900—1000°C). The
combustion products—carbon dioxide (CO:z), water (H20), and nitrogen oxides (which are
subsequently reduced to N2)—are passed through a series of absorbent traps or detectors. The
amount of each gas is quantified, allowing for the calculation of the percentage of each element
in the original sample.[2]

Methodology:

» Sample Preparation: A small sample of orotaldehyde (typically 1-3 mg) is accurately
weighed into a tin or silver capsule.
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 Instrument Calibration: The combustion analyzer is calibrated using a certified organic
standard with a known elemental composition (e.g., acetanilide). This ensures the accuracy
of the detector responses.

o Combustion: The encapsulated sample is introduced into a high-temperature furnace
(around 950°C) where it undergoes rapid and complete combustion in the presence of a
pulse of pure oxygen.[3]

o Gas Separation and Detection: The gaseous combustion products are carried by a helium
carrier gas through a separation column. The gases are separated and then quantified by a
thermal conductivity detector (TCD).

o Data Analysis: The detector signals are processed by the instrument's software to calculate
the mass of COz, H20, and Nz produced. From these masses, the percentage of Carbon,
Hydrogen, and Nitrogen in the original orotaldehyde sample is determined. The oxygen
percentage is typically determined by difference.

Molecular Formula and Weight Determination by High-
Resolution Mass Spectrometry (HRMS)

Objective: To determine the exact molecular weight and, consequently, the molecular formula
of orotaldehyde.

Principle: High-resolution mass spectrometry measures the mass-to-charge ratio (m/z) of an
ion with very high accuracy (typically to four or more decimal places).[4][5] This precision
allows for the differentiation between compounds that have the same nominal mass but
different elemental compositions. By comparing the highly accurate measured mass with the
calculated exact masses of potential molecular formulas, the correct formula can be
unequivocally identified.[4][5]

Methodology:

o Sample Preparation: A dilute solution of orotaldehyde is prepared in a suitable volatile
solvent (e.g., methanol or acetonitrile).

¢ lonization: The sample solution is introduced into the mass spectrometer, where the
orotaldehyde molecules are ionized. Electrospray ionization (ESI) is a common technique
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for this purpose.

o Mass Analysis: The resulting ions are accelerated into a high-resolution mass analyzer, such
as a Time-of-Flight (TOF) or Orbitrap analyzer. The analyzer separates the ions based on
their m/z ratio with high precision.

o Data Acquisition: The detector records the abundance of ions at each precise m/z value.

o Data Analysis: The spectrum is analyzed to identify the peak corresponding to the molecular
ion ([M+H]* or [M-H]™). The exact mass of this ion is determined. Software is then used to
generate a list of possible elemental compositions that fall within a narrow mass tolerance
(e.g., £ 5 ppm) of the measured exact mass. The most chemically plausible formula that fits
the elemental analysis data is selected as the correct molecular formula.

Logical Workflow for Compound Characterization

The following diagram illustrates the logical workflow for determining the key physicochemical
properties of a novel compound like orotaldehyde.
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Workflow for chemical compound characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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